4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide

• IUPAC Name: 4-(2-hydroxyethylamino)-3-nitro-N-phenylbenzamide
• InChI: InChI=1S/C15H15N3O4/c19-9-8-16-13-7-6-11(10-14(13)18(21)22)15(20)17-12-4-2-1-3-5-12/h1-7,10,16,19H,8-9H2,(H,17,20)
• InChI Key: GQQPYNLRIXKERP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)NCCO)[N+](=O)[O-]
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide, also known as GW501516, is a synthetic drug that was developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs) and has been shown to have a variety of effects on the body, including increased endurance, improved lipid metabolism, and enhanced muscle growth.

Mechanism of Action

4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates the expression of genes involved in lipid metabolism, energy expenditure, and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, improved glucose metabolism, and reduced inflammation.
Biochemical and Physiological Effects:
4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide has been shown to have a variety of effects on the body, including increased endurance, improved lipid metabolism, and enhanced muscle growth. It has also been shown to reduce inflammation and oxidative stress, which may have implications for the treatment of metabolic and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide is that it has been extensively studied in both animal and human models, making it a well-characterized compound for use in laboratory experiments. However, one limitation is that it has been shown to have potential carcinogenic effects in animal models, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide. One area of interest is its potential use as a treatment for metabolic and cardiovascular diseases, including obesity, type 2 diabetes, and atherosclerosis. Another area of interest is its potential use as a performance-enhancing drug in athletic competitions. However, further research is needed to fully understand the risks and benefits of this compound in these contexts.

Scientific Research Applications

4-[(2-hydroxyethyl)amino]-3-nitro-N-phenylbenzamide has been extensively studied in both animal and human models for its potential therapeutic applications. It has been shown to improve lipid metabolism and reduce inflammation in animal models of metabolic syndrome and atherosclerosis. In addition, it has been shown to improve endurance and reduce muscle fatigue in animal models of exercise performance.